Cas no 1866954-38-2 (1-(3,4-difluorophenyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3,4-difluorophenyl)-1H-1,2,4-triazol-3-amine
• CAS No: 1866954-38-2
• MF: C₈H₆F₂N₄
• MW: 196.156847476959
• MDL: MFCD34186524
• CID: 5406846
• PubChem ID: 124105755
• Update Time: 2025-08-05

1-(3,4-difluorophenyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-1H-1,2,4-triazol-3-amine

• MDL： MFCD34186524
• Inchi： 1S/C8H6F2N4/c9-6-2-1-5(3-7(6)10)14-4-12-8(11)13-14/h1-4H,(H2,11,13)
• InChI Key： ZRYOMWOBUALYGW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C(F)=C2)C=NC(N)=N1

Additional information on 1-(3,4-difluorophenyl)-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 1-(3,4-Difluorophenyl)-1H-1,2,4-Triazol-3-Amine (CAS No. 1866954-38-2)

1-(3,4-Difluorophenyl)-1H-1,2,4-triazol-3-amine, with the CAS number 1866954-38-2, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of the 3,4-difluorophenyl moiety enhances its potential for applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its utility in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current global health priorities.

The structural uniqueness of 1-(3,4-difluorophenyl)-1H-1,2,4-triazol-3-amine lies in its triazole core, which facilitates hydrogen bonding and π-π stacking interactions with biological targets. This property makes it a promising candidate for high-throughput screening in medicinal chemistry. Recent studies highlight its potential role in modulating enzyme activity, particularly in pathways related to oxidative stress and cell proliferation. These findings resonate with trending topics in precision medicine and personalized therapeutics, where targeted molecular interventions are critical.

From a synthetic perspective, the compound's CAS 1866954-38-2 designation ensures traceability and compliance with regulatory standards. Its synthesis typically involves multi-step reactions, including cyclization and fluorination steps, which are optimized for yield and purity. The growing demand for fluorinated compounds in the pharmaceutical industry underscores the relevance of this molecule, as fluorine atoms often improve metabolic stability and bioavailability. Innovations in green chemistry are also being applied to its production, reducing environmental impact—a key concern for modern researchers.

In agrochemical applications, 1-(3,4-difluorophenyl)-1H-1,2,4-triazol-3-amine is investigated for its potential as a plant growth regulator or pesticide intermediate. The difluorophenyl group may contribute to its systemic activity in plants, offering solutions for sustainable agriculture. This aligns with the increasing focus on food security and climate-resilient crops, addressing challenges posed by population growth and environmental changes.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring structural verification and purity assessment. These methods are critical for quality control in industrial-scale production. Additionally, computational modeling studies predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), which are vital for preclinical development. Such data are frequently searched by professionals in pharmacokinetics and drug design.

The commercial availability of CAS 1866954-38-2 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Its material safety data sheet (MSDS) provides essential handling guidelines, though it is not classified as hazardous under standard protocols. As interest in small-molecule therapeutics grows, this compound's versatility positions it as a valuable building block for fragment-based drug discovery.

Future research directions for 1-(3,4-difluorophenyl)-1H-1,2,4-triazol-3-amine may explore its synergy with nanoparticle delivery systems or bioconjugation strategies, leveraging advancements in nanomedicine. Collaborative efforts between chemists, biologists, and data scientists could unlock novel applications, particularly in AI-driven drug repurposing. This interdisciplinary approach reflects the convergence of digital transformation and life sciences—a dominant theme in contemporary scientific discourse.